Cas no 1896340-28-5 (ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate
• CAS No: 1896340-28-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5655015
• PubChem ID: 117272800
• Update Time: 2025-06-12

ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1896340-28-5
• ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate
• EN300-27726068

• Inchi： 1S/C8H13N3O2/c1-3-13-8(12)6-5-11(2)7(4-9)10-6/h5H,3-4,9H2,1-2H3
• InChI Key： AKFKZEHDSOQFCR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C)C(CN)=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate

Professional Introduction to Ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate (CAS No. 1896340-28-5)

Ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate, a compound with the chemical formula C₉H₁₄N₂O₂, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1896340-28-5, has garnered attention due to its structural and functional properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate features a core imidazole ring, which is a common motif in many pharmacologically relevant compounds. The presence of both an amino methyl group and a carboxylate ester moiety at the 2-position and 4-position, respectively, endows this compound with diverse reactivity and potential applications in drug development. Specifically, the aminomethyl group can participate in further functionalization, allowing for the attachment of various pharmacophores, while the carboxylate ester functionality can be hydrolyzed to yield a free carboxylic acid group, facilitating additional chemical modifications.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate is no exception and has been explored in several research studies for its potential therapeutic applications.

One of the most notable applications of ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes and are often targeted in the development of drugs for conditions such as cancer, inflammation, and infectious diseases. The imidazole ring and the amine functionalities in this compound provide a scaffold that can be modified to create potent protease inhibitors. For instance, researchers have utilized this compound as a precursor in the development of inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue degradation and are implicated in diseases like cancer and rheumatoid arthritis.

Another area where ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate has shown promise is in the field of immunomodulation. The ability to modify the amino and carboxylate groups allows for the creation of molecules that can interact with immune cells and modulate immune responses. This has significant implications for the development of vaccines and immunotherapies. Recent studies have demonstrated that derivatives of this compound can enhance T-cell activation and proliferation, making them potential candidates for use in immunotherapy against cancer.

The synthesis of ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriately substituted imidazole derivatives with formamidine acetate or similar reagents to introduce the amino methyl group. Subsequent reactions, such as esterification or amidation, are then employed to incorporate the carboxylate ester functionality. These synthetic routes not only showcase the versatility of this compound but also provide valuable insights into its structural features and reactivity patterns.

The pharmacological evaluation of ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory enzymes such as COX-2 and iNOS.

The potential therapeutic applications of ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate extend beyond oncology and inflammation. Research has also explored its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The imidazole ring is known to interact with metal ions, which are often implicated in the pathogenesis of these diseases. By binding to these metal ions or modulating their activity, ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate could potentially mitigate neuronal damage caused by oxidative stress and metal ion toxicity.

The development of new drug candidates relies heavily on innovative synthetic methodologies and structural modifications to optimize biological activity. Ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate serves as a valuable building block for such endeavors. Its unique structural features allow chemists to design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers can identify promising analogs that may exhibit improved therapeutic efficacy.

The future prospects for ethyl 2-(aminomethyl)-1-methyl-1H-imidazole-4-carboxylate are promising, given its versatility as a synthetic intermediate and its potential biological activities. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play an increasingly important role in drug discovery efforts. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into effective treatments for various human diseases.